3,5-dichloro-N,4-dimethyl-N-[1-methyl-3-(methylamino)-3-oxopropyl]benzamide

• IUPAC Name: 3,5-dichloro-N,4-dimethyl-N-[4-(methylamino)-4-oxobutan-2-yl]benzamide
• InChI: InChI=1S/C14H18Cl2N2O2/c1-8(5-13(19)17-3)18(4)14(20)10-6-11(15)9(2)12(16)7-10/h6-8H,5H2,1-4H3,(H,17,19)
• InChI Key: UDTJQHJQVHKIQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1Cl)C(=O)N(C)C(C)CC(=O)NC)Cl
• Molecular Formula: C14H18Cl2N2O2
• Molecular Weight: 317.2 g/mol

Description

3,5-dichloro-N,4-dimethyl-N-[1-methyl-3-(methylamino)-3-oxopropyl]benzamide, also known as MK-677, is a selective agonist of the ghrelin receptor. It is a non-peptide compound that has been developed as a potential treatment for growth hormone deficiency, sarcopenia, and other age-related conditions.

Mechanism of Action

3,5-dichloro-N,4-dimethyl-N-[1-methyl-3-(methylamino)-3-oxopropyl]benzamide works by binding to and activating the ghrelin receptor, which is primarily found in the hypothalamus and pituitary gland. This leads to the release of growth hormone and other hormones such as cortisol and prolactin. The increased secretion of growth hormone and IGF-1 is thought to be responsible for the anabolic effects of 3,5-dichloro-N,4-dimethyl-N-[1-methyl-3-(methylamino)-3-oxopropyl]benzamide on muscle mass and bone density.
Biochemical and Physiological Effects:
In addition to its effects on growth hormone secretion, 3,5-dichloro-N,4-dimethyl-N-[1-methyl-3-(methylamino)-3-oxopropyl]benzamide has been shown to have a number of other biochemical and physiological effects. These include increased appetite, improved sleep quality, and enhanced immune function. However, it is important to note that these effects have not been extensively studied and more research is needed to fully understand the mechanisms behind them.

Advantages and Limitations for Lab Experiments

One advantage of 3,5-dichloro-N,4-dimethyl-N-[1-methyl-3-(methylamino)-3-oxopropyl]benzamide is that it is a non-peptide compound, which makes it easier to synthesize and administer than peptide hormones such as growth hormone. Additionally, it has a longer half-life than growth hormone, which means that it can be administered less frequently. However, one limitation of 3,5-dichloro-N,4-dimethyl-N-[1-methyl-3-(methylamino)-3-oxopropyl]benzamide is that it can cause a transient increase in cortisol levels, which may have negative effects on glucose metabolism and immune function.

Future Directions

There are several potential future directions for research on 3,5-dichloro-N,4-dimethyl-N-[1-methyl-3-(methylamino)-3-oxopropyl]benzamide. One area of interest is the use of 3,5-dichloro-N,4-dimethyl-N-[1-methyl-3-(methylamino)-3-oxopropyl]benzamide in the treatment of age-related conditions such as sarcopenia and osteoporosis. Another area of interest is the potential use of 3,5-dichloro-N,4-dimethyl-N-[1-methyl-3-(methylamino)-3-oxopropyl]benzamide as a cognitive enhancer, as it has been shown to improve memory and cognitive function in animal studies. Additionally, more research is needed to fully understand the biochemical and physiological effects of 3,5-dichloro-N,4-dimethyl-N-[1-methyl-3-(methylamino)-3-oxopropyl]benzamide, particularly in humans.

Synthesis Methods

3,5-dichloro-N,4-dimethyl-N-[1-methyl-3-(methylamino)-3-oxopropyl]benzamide can be synthesized through a multi-step process that involves the reaction of 2-chloro-5-nitrobenzoic acid with N-methyl-3-(methylamino)propan-1-amine to form 2-chloro-5-nitro-N-methyl-N-(3-methylaminopropyl)benzamide. This compound is then reduced with sodium dithionite to yield 2-chloro-5-amino-N-methyl-N-(3-methylaminopropyl)benzamide, which is subsequently reacted with 4,5-dimethylthiazole-2-carbonyl chloride to produce 3,5-dichloro-N,4-dimethyl-N-[1-methyl-3-(methylamino)-3-oxopropyl]benzamide.

Scientific Research Applications

3,5-dichloro-N,4-dimethyl-N-[1-methyl-3-(methylamino)-3-oxopropyl]benzamide has been extensively studied for its potential therapeutic applications. It has been shown to increase the secretion of growth hormone and insulin-like growth factor 1 (IGF-1) in both animals and humans. This makes it a promising candidate for the treatment of growth hormone deficiency and related conditions such as dwarfism and Turner syndrome. Additionally, 3,5-dichloro-N,4-dimethyl-N-[1-methyl-3-(methylamino)-3-oxopropyl]benzamide has been shown to improve muscle mass and strength in elderly individuals, suggesting that it may be useful in the treatment of sarcopenia.